2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid

• Molecular Formula: C22H21BrClNO4
• Molecular Weight: 478.8 g/mol
• IUPAC Name: 2-[1-[2-[4-bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl]cyclopentyl]acetic acid
• InChI: InChI=1S/C22H21BrClNO4/c23-14-7-8-18(16(11-14)21(29)15-5-1-2-6-17(15)24)25-19(26)12-22(13-20(27)28)9-3-4-10-22/h1-2,5-8,11H,3-4,9-10,12-13H2,(H,25,26)(H,27,28)
• InChI Key: MLZKVTOIELNYIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC(=O)NC2=C(C=C(C=C2)Br)C(=O)C3=CC=CC=C3Cl)CC(=O)O

Description

2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid is a complex organic compound with a unique structure that includes a bromine and chlorine-substituted benzoyl group, an anilino group, and a cyclopentyl acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include bromine, chlorine, and various organic solvents and catalysts .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods are often employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine and chlorine substituents can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzoyl-substituted anilino acids and cyclopentyl acetic acid derivatives. Examples include:

• 4-Bromo-2-chlorobenzoic acid
• 2-Chlorobenzoic acid
• 4-Bromo-2-hydroxybenzoic acid

Uniqueness

What sets 2-(1-{2-[4-Bromo-2-(2-chlorobenzoyl)anilino]-2-oxoethyl}cyclopentyl)acetic acid apart is its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.